Cas no 90874-60-5 (2-Amino-1-(3,4-dimethylphenyl)ethanoneHydrochloride)

• Product Name: 2-Amino-1-(3,4-dimethylphenyl)ethanoneHydrochloride
• CAS No: 90874-60-5
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• CID: 1962174
• PubChem ID: 14715952
• Update Time: 2025-05-26

2-Amino-1-(3,4-dimethylphenyl)ethanoneHydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(3,4-dimethylphenyl)ethanone
• SureCN3269069
• ω-Amino-3,4-dimethyl-acetophenon
• AGN-PC-0027WZ
• STL301592
• 2-amino-1-(3,4-dimethylphenyl)ethan-1-one
• MFCD11557124
• 2-AMINO-1-(3,4-DIMETHYLPHENYL)ETHANONE HYDROCHLORIDE
• SY358378
• 2-Amino-1-(3,4-dimethylphenyl)ethanoneHydrochloride
• AKOS005132923
• 2-amino-1-(3,4-dimethylphenyl)ethanone;hydrochloride
• 2-Amino-3',4'-dimethyl-acetophenone hydrochloride
• 90874-60-5

• Inchi： 1S/C10H13NO.ClH/c1-7-3-4-9(5-8(7)2)10(12)6-11;/h3-5H,6,11H2,1-2H3;1H
• InChI Key： LUTAAOZVXQNAFI-UHFFFAOYSA-N
• SMILES： Cl.O=C(CN)C1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 199.07600
• Monoisotopic Mass: 199.0763918Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 1.029
• PSA: 43.09000
• LogP: 2.94710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Amino-1-(3,4-dimethylphenyl)ethanoneHydrochloride

Introduction to 2-Amino-1-(3,4-dimethylphenyl)ethanoneHydrochloride (CAS No. 90874-60-5) in Modern Chemical and Pharmaceutical Research

2-Amino-1-(3,4-dimethylphenyl)ethanoneHydrochloride, identified by its CAS number 90874-60-5, is a significant compound in the realm of chemical and pharmaceutical research. This compound, featuring a unique structural framework with an amino group and a dimethylphenyl substituent, has garnered attention for its potential applications in medicinal chemistry and drug development. The hydrochloride salt form enhances its solubility and stability, making it a versatile intermediate in synthetic chemistry.

The structural motif of 2-amino-1-(3,4-dimethylphenyl)ethanoneHydrochloride consists of a benzene ring substituted with two methyl groups at the 3 and 4 positions, coupled with an acetyl group linked to an amino moiety. This configuration imparts distinct electronic and steric properties, enabling its utility in various chemical transformations. The hydrochloride formulation further modifies its physicochemical properties, facilitating its integration into complex synthetic pathways.

In recent years, 2-amino-1-(3,4-dimethylphenyl)ethanoneHydrochloride has been explored as a key intermediate in the synthesis of pharmacologically active molecules. Its aromatic system and functional groups make it a valuable precursor for constructing heterocyclic compounds, which are prevalent in many therapeutic agents. Researchers have leveraged its reactivity to develop novel scaffolds with potential applications in treating neurological disorders, inflammatory conditions, and other diseases.

One of the most compelling aspects of 2-amino-1-(3,4-dimethylphenyl)ethanoneHydrochloride is its role in the development of kinase inhibitors. Kinases are enzymes critical to numerous cellular processes, and their dysregulation is implicated in various cancers and inflammatory diseases. By modifying the structure of this compound, scientists have been able to create derivatives with enhanced selectivity and potency against specific kinases. For instance, studies have demonstrated its utility in generating inhibitors targeting Janus kinases (JAKs), which play a crucial role in immune responses.

Moreover, the hydrochloride salt form of 2-amino-1-(3,4-dimethylphenyl)ethanoneHydrochloride has been investigated for its potential as a prodrug or co-formulated agent. The hydrochloride salt improves bioavailability by enhancing solubility in aqueous environments, which is particularly beneficial for oral or injectable formulations. This property has opened up avenues for developing more effective delivery systems for therapeutic molecules derived from this compound.

Recent advancements in computational chemistry have further highlighted the significance of 2-amino-1-(3,4-dimethylphenyl)ethanoneHydrochloride. Molecular modeling studies have revealed insights into its interactions with biological targets, aiding in the rational design of more potent and selective drug candidates. These computational approaches have complemented traditional synthetic methods, accelerating the discovery pipeline for new pharmaceuticals.

The compound's versatility extends to its use as a building block in organic synthesis. Its ability to undergo various reactions such as condensation, cyclization, and nucleophilic substitution allows chemists to construct complex molecular architectures efficiently. This has been particularly useful in the synthesis of natural products imitating compounds or the development of novel materials with tailored properties.

In conclusion,2-amino-1-(3,4-dimethylphenyl)ethanoneHydrochloride (CAS No. 90874-60-5) represents a cornerstone in modern chemical and pharmaceutical research. Its unique structural features and functional groups make it indispensable for synthesizing biologically active molecules. As research continues to uncover new applications and refine synthetic methodologies,2-amino-1-(3,4-dimethylphenyl)ethanoneHydrochloride is poised to remain at the forefront of drug discovery and material science endeavors.